N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C17H16ClN5O2/c1-12(25-15-5-3-2-4-6-15)17(24)19-11-16-20-21-22-23(16)14-9-7-13(18)8-10-14/h2-10,12H,11H2,1H3,(H,19,24)
• InChI Key: VYNFUESVAHEPOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=NN=NN1C2=CC=C(C=C2)Cl)OC3=CC=CC=C3
• Molecular Formula: C17H16ClN5O2
• Molecular Weight: 357.8 g/mol

Description

N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-2-phenoxypropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CPTP and is a tetrazole-based compound that has been studied for its unique properties and potential benefits.

Scientific Research Applications

Synthesis and Applications in Medicinal Chemistry

Research involving compounds with tetrazole, chlorophenyl, and phenoxypropanamide groups often targets the development of novel therapeutics. For example, studies have synthesized compounds with structures similar to the specified chemical, exploring their potential as antimicrobial and anticancer agents. The synthesis of formazans from a Mannich base derived from a compound containing a 4-chlorophenyl group has shown moderate antimicrobial activity against bacterial and fungal strains, highlighting the utility of such compounds in developing new antimicrobials (Sah et al., 2014). Similarly, Schiff-base Zinc(II) complexes derived from reactions involving chlorophenyl and other groups have been characterized and assessed for their antibacterial activities, providing a foundation for potential therapeutic applications (Guo, 2011).

Molecular Interaction Studies

Compounds featuring chlorophenyl and related moieties have been subject to molecular interaction studies to understand their binding mechanisms with biological targets. For instance, molecular docking and quantum chemical calculations have been performed on compounds with chlorophenyl groups to understand their interaction within biological systems, paving the way for the design of drugs with optimized efficacy and reduced side effects (Viji et al., 2020).

Development of Anticancer Agents

The synthesis and evaluation of compounds containing chlorophenyl and related structures for their anticancer activities have been a significant area of research. Derivatives designed with oxadiazole, phenyl, and thiazol groups have demonstrated considerable anticancer activity against various cancer cell lines, suggesting the potential of these compounds in cancer therapy (Ravinaik et al., 2021).